Cas no 65718-88-9 (benzothiazole, 2-hexyl- (6ci,9ci))
65718-88-9 structure
Product name:benzothiazole, 2-hexyl- (6ci,9ci)
benzothiazole, 2-hexyl- (6ci,9ci) Chemical and Physical Properties
Names and Identifiers
-
- benzothiazole, 2-hexyl- (6ci,9ci)
- 2-hexyl-1,3-benzothiazole
- Benzothiazole, 2-hexyl-
- 65718-88-9
- CHEBI:174110
- DB-285885
- 2-Hexylbenzothiazole
- SCHEMBL10796283
- hexyl-benzothiazole
- DTXSID301315097
-
- Inchi： InChI=1S/C13H17NS/c1-2-3-4-5-10-13-14-11-8-6-7-9-12(11)15-13/h6-9H,2-5,10H2,1H3
- InChI Key： XETMGEVGSLTKRW-UHFFFAOYSA-N
- SMILES： CCCCCCC1=NC2=CC=CC=C2S1
Computed Properties
- Exact Mass: 219.10831
- Monoisotopic Mass: 219.10817072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 12.89
benzothiazole, 2-hexyl- (6ci,9ci) Related Literature
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Li Song,Hongsheng Yang,Chunlong Dai,Yukun Xiao,Xinqun Zhang,Yuyang Han,Congcong Bai,Bing Lu,Qianwen Liu,Yang Zhao,Zhipan Zhang,Liangti Qu Energy Environ. Sci., 2021,14, 3075-3085
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J. N. Wang,J. W. Wang,G. J. Huang,L. Cheng,L. J. Jiang,L. G. Wang Phys. Chem. Chem. Phys., 2016,18, 12029-12034
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Wenshan Bian,Runlin Li,Haitao Xue,Xiaoming Zhang Phys. Chem. Chem. Phys., 2020,22, 27433-27440
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5. Water thermophoresis in carbon nanotubes: the interplay between thermophoretic and friction forces†Elton Oyarzua,Harvey A. Zambrano Phys. Chem. Chem. Phys., 2018,20, 3672-3677
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